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Compound of Interest

Compound Name: E235

Cat. No.: B1663354

This technical guide provides a comprehensive overview of the tensile properties of E235
(1.0308) steel, a non-alloy carbon steel widely utilized in mechanical and general engineering
applications. The document is intended for researchers, scientists, and drug development
professionals who require a thorough understanding of this material's mechanical behavior
under tensile loading. The guide details the material's chemical composition, mechanical
properties under various delivery conditions, and the standardized experimental protocols for
determining these properties.

Chemical Composition of E235 Steel

The mechanical properties of E235 steel are fundamentally influenced by its chemical
composition. As a non-alloy quality steel, its primary constituents are iron and carbon, with
controlled amounts of other elements. The typical chemical composition of E235 steel,
according to the EN 10305-1 standard, is presented in Table 1.[1][2][3][4][5] The low carbon
content contributes to its good formability and weldability, while manganese is added to
improve strength and hardenability.[5]

Table 1: Chemical Composition of E235 Steel (EN 10305-1)
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Element Content (%)
Carbon (C) <0.17
Silicon (Si) <0.35
Manganese (Mn) <1.20
Phosphorus (P) <0.025
Sulfur (S) <0.025

Mechanical Properties of E235 Steel

The tensile properties of E235 steel, including tensile strength, yield strength, and elongation,
are significantly affected by its processing and delivery condition. The two common delivery
conditions are +C (cold-drawn) and +N (normalized). The cold-drawn condition generally
results in higher strength and lower ductility, while the normalized condition provides a more
uniform and refined grain structure, leading to a good balance of strength and ductility.[1]

Table 2: Mechanical Properties of E235 Steel in Different Delivery Conditions

. o Tensile Strength Yield Strength .
Delivery Condition Elongation A5 (%)
(MPa) (MPa)

C (Cold-D ) 480[6] > 384 (approx. 0.8 x (6]
+ old-Drawn > >
Tensile Strength)[2][6]

+N (Normalized) 340 - 550[1] =235 = 22[1]

315 - 490 (depending

General Range
on treatment)[3]

Experimental Protocols for Tensile Testing

The determination of the tensile properties of E235 steel is governed by internationally
recognized standards, primarily ISO 6892-1 and ASTM E8. These standards ensure the
reproducibility and comparability of test results.
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ISO 6892-1: Metallic materials — Tensile testing — Part
1: Method of test at room temperature

This standard specifies the method for tensile testing of metallic materials at room temperature.

[7][8] The key aspects of the procedure are as follows:

o Test Specimen Preparation: Specimens are machined from the material to be tested into a
standardized shape, typically a "dog-bone" configuration with defined gauge length and
cross-sectional area.

» Test Setup: The specimen is securely held in the grips of a universal testing machine. An
extensometer is attached to the gauge length of the specimen to accurately measure
elongation.

o Testing Process: A uniaxial tensile force is applied to the specimen at a controlled strain rate.
The standard outlines two primary methods for controlling the test speed: Method A (strain
rate control) and Method B (stress rate control).[8][9]

o Method Al (Closed-Loop Strain Control): The testing machine uses feedback from the
extensometer to maintain a constant strain rate.[7][9]

o Method A2 (Open-Loop Strain Control): The crosshead speed is set to achieve a target
strain rate.[7][9]

o Data Acquisition: The applied force and the corresponding elongation of the gauge length are

continuously recorded throughout the test until the specimen fractures.

o Determination of Properties: From the force-elongation data, a stress-strain curve is
generated. Key parameters such as upper and lower yield strength (ReH and Rel), 0.2%
proof strength (Rp0.2), tensile strength (Rm), and percentage elongation after fracture (A)
are determined.[7]

ASTM E8/E8M: Standard Test Methods for Tension
Testing of Metallic Materials

ASTM ES8 is the corresponding standard in the United States and is largely harmonized with
ISO 6892-1.[10][11][12] The general procedure is very similar to that of ISO 6892-1, with the
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main steps being:

Specimen Preparation: Test specimens are prepared according to the dimensions specified
in the standard for various product forms (e.g., sheet, plate, bar, and tube).[10][11][13]

» Equipment Calibration: The universal testing machine and extensometer must be calibrated
to ensure accuracy.[10]

e Mounting the Specimen: The specimen is carefully aligned and mounted in the grips of the
testing machine to ensure that the load is applied axially.[10]

o Applying Tensile Load: The test is conducted by applying a continuous tensile load to the
specimen at a specified rate.[10]

» Data Recording and Analysis: The load versus extension data is recorded and used to
calculate the tensile properties, including yield strength, tensile strength, elongation, and
reduction of area.[10][14]

Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using
the Graphviz DOT language.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.testresources.net/applications/standards/astm/astm-e8
https://industrialphysics.com/knowledgebase/articles/tension-testing-astm-e8/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://frankbacon.com/astm-e8-tension-testing-of-metallic-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE E235 Steel - Foundational & Exploratory

Check Availability & Pricing

Pre-Test

Specimen Preparation
(1ISO 6892-1 / ASTM EB8)

l

Measure Initial Dimensions
(Cross-sectional Area, Gauge Length)

Testing
y

Mount Specimen in
Universal Testing Machine

l

Attach Extensometer

l

Apply Uniaxial Tensile Load
(Controlled Strain/Stress Rate)

l

Record Force vs. Elongation Data

Post—Testv Analysis

Generate Stress-Strain Curve

l

Calculate Mechanical Properties
(Tensile Strength, Yield Strength, Elongation)

l

Report Results

Click to download full resolution via product page

Caption: Experimental workflow for determining the tensile properties of E235 steel.
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Caption: Influence of key alloying elements on the mechanical properties of E235 steel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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